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Compound of Interest

Compound Name: Vinyl propionate

Cat. No.: B091960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of vinyl propionate in

various organic solvents. Due to the limited availability of precise quantitative data in publicly

accessible literature, this guide combines qualitative solubility information, data on analogous

compounds, and general experimental protocols to serve as a valuable resource for laboratory

work.

Introduction to Vinyl Propionate
Vinyl propionate (CH₃CH₂COOCH=CH₂) is a colorless liquid with a fruity odor. It is an ester of

propionic acid and vinyl alcohol, primarily used in the production of polymers and copolymers

for paints, adhesives, and coatings.[1] Understanding its solubility is critical for its application in

various chemical processes, including polymerization, formulation, and purification.

Qualitative and Quantitative Solubility Data
Vinyl propionate is widely reported to be soluble in common organic solvents.[2] However,

specific quantitative data is scarce. The following tables summarize the available information.

Table 1: Solubility of Vinyl Propionate
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Solvent Formula
Qualitative
Solubility

Quantitative
Solubility (at 20-
25°C)

Water H₂O
Practically Insoluble /

Limited
10.63 g/L, 6.5 mL/L[1]

Ethanol C₂H₅OH Soluble[2] Data not available

Ether (Diethyl Ether) (C₂H₅)₂O Soluble[2] Data not available

Methanol CH₃OH

Soluble (Almost

transparent solution)

[3]

Data not available

Acetone C₃H₆O
Soluble (by analogy

with similar esters)[4]
Data not available

Toluene C₇H₈
Soluble (by analogy

with its polymer)
Data not available

Benzene C₆H₆
Soluble (by analogy

with its polymer)
Data not available

Chloroform CHCl₃
Soluble (by analogy

with its polymer)
Data not available

Dioxane C₄H₈O₂
Soluble (by analogy

with its polymer)
Data not available

Tetrahydrofuran (THF) C₄H₈O
Soluble (by analogy

with its polymer)
Data not available

Note: The principle of "like dissolves like" suggests that vinyl propionate, an ester with both

polar and non-polar characteristics, would be miscible with a range of organic solvents.

For context, the solubility of its polymer, poly(vinyl propionate), provides an indication of

solvents that are compatible with the monomer.

Table 2: Solubility of Poly(vinyl propionate)
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Solvent Formula Solubility

Acetone C₃H₆O Soluble

Benzene C₆H₆ Soluble

Chloroform CHCl₃ Soluble

Dioxane C₄H₈O₂ Soluble

Tetrahydrofuran (THF) C₄H₈O Soluble

Experimental Protocols for Solubility Determination
While a specific standard operating procedure for vinyl propionate is not readily available, the

following general experimental protocols can be adapted to determine its solubility or miscibility

in a given organic solvent.

Qualitative Miscibility Determination (Visual Method)
This method is a rapid and straightforward approach to determine if two liquids are miscible in

all proportions.

Materials:

Test tubes with stoppers

Graduated pipettes or cylinders

Vinyl propionate

Solvent of interest

Procedure:

Add a defined volume (e.g., 2 mL) of the organic solvent to a clean, dry test tube.

Incrementally add the same volume of vinyl propionate to the test tube.

After each addition, stopper the test tube and shake gently for 10-20 seconds.
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Allow the mixture to stand and observe.

Observation:

Miscible: The mixture remains a single, clear phase with no visible separation.

Immiscible: The mixture separates into two distinct layers.

Partially Miscible: The mixture appears cloudy or forms an emulsion that may or may not

separate over time.

Quantitative Solubility Determination (Shake-Flask
Method)
This method is used to determine the saturation concentration of a solute in a solvent at a

specific temperature.

Materials:

Flasks with airtight seals (e.g., screw-cap Erlenmeyer flasks)

Thermostatically controlled shaker or water bath

Analytical balance

Syringes and filters (e.g., PTFE)

Gas chromatograph (GC) or other suitable analytical instrument

Vinyl propionate

Solvent of interest

Procedure:

Prepare a series of flasks, each containing a known volume of the organic solvent.
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Add an excess amount of vinyl propionate to each flask to ensure that a saturated solution

is formed.

Seal the flasks and place them in a thermostatically controlled shaker or water bath set to

the desired temperature (e.g., 25°C).

Agitate the flasks for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, allow the flasks to stand undisturbed for a period to allow any undissolved

vinyl propionate to settle.

Carefully withdraw a sample from the clear supernatant of each flask using a syringe.

Immediately filter the sample through a syringe filter to remove any remaining undissolved

micro-droplets.

Accurately dilute the filtered sample with a known volume of the solvent.

Analyze the diluted sample using a pre-calibrated analytical method, such as gas

chromatography, to determine the concentration of vinyl propionate.

The solubility is expressed as grams per 100 mL of solvent (g/100mL) or moles per liter

(mol/L).

Visualizing Experimental Workflow
The following diagram illustrates the general workflow for determining the quantitative solubility

of vinyl propionate in an organic solvent.
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Sample Preparation

Phase Separation

Analysis

Result

Add excess Vinyl Propionate
to a known volume of solvent

Seal flask and place in
thermostatic shaker

Equilibrate for 24-48 hours

Allow undissolved solute to settle

Withdraw supernatant with a syringe

Filter the sample (e.g., PTFE filter)

Prepare dilutions of the filtrate

Analyze by Gas Chromatography (GC)

Determine concentration from
calibration curve

Calculate and report solubility
(e.g., g/100mL)

Click to download full resolution via product page

Caption: Workflow for Quantitative Solubility Determination.
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Conclusion
This technical guide summarizes the currently available information on the solubility of vinyl
propionate in organic solvents. While comprehensive quantitative data is lacking, the

qualitative evidence strongly suggests good solubility in a range of common non-aqueous

solvents. For applications requiring precise solubility values, it is recommended that

researchers perform experimental determinations using the protocols outlined in this document.

The provided workflow and diagram offer a clear and structured approach for such

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091960?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

